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Compound of Interest

Compound Name: Ercalcitriol-13C,d3

Cat. No.: B12407738 Get Quote

Disclaimer: This document is a representative technical guide and not a Certificate of Analysis

for a specific product batch. A publicly available Certificate of Analysis for Ercalcitriol-13C,d3
could not be located. The data and experimental protocols presented herein are illustrative

examples based on typical analytical standards for isotopically labeled internal standards used

in drug development and research.

This guide is intended for researchers, scientists, and drug development professionals who

utilize Ercalcitriol-13C,d3 as an internal standard in quantitative analytical methods, such as

liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Product Identification
Ercalcitriol-13C,d3 is the isotopically labeled version of Ercalcitriol (1α,25-Dihydroxy Vitamin

D2), an active metabolite of vitamin D2.[1][2] The incorporation of stable isotopes (¹³C and

Deuterium) makes it an ideal internal standard for mass spectrometry-based quantification of

Ercalcitriol in biological matrices.[1]
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Identifier Information

Product Name Ercalcitriol-13C,d3

Synonyms 1α,25-Dihydroxy Vitamin D2-13C,d3[1]

Chemical Formula C₂₇¹³CH₄₁D₃O₃[2]

Molecular Weight 432.66 g/mol

CAS Number (Unlabeled) 60133-18-8

Storage Conditions Store at -20°C in a dry, dark place.

Analytical Data
The following table summarizes the typical analytical data for a batch of Ercalcitriol-13C,d3
internal standard.

Analytical Test Specification Result

Purity (HPLC) ≥ 98% 99.5%

Chemical Identity (¹H-NMR) Conforms to structure Conforms

Chemical Identity (MS) Conforms to structure Conforms

Isotopic Purity ≥ 99% 99.8%

Concentration 100 µg/mL ± 5% 101.2 µg/mL

Solvent Acetonitrile Acetonitrile

Experimental Protocols
Purity Determination by High-Performance Liquid
Chromatography (HPLC)
The chromatographic purity of the Ercalcitriol-13C,d3 internal standard is determined by

HPLC with UV detection.

Instrumentation: Agilent 1260 Infinity II HPLC or equivalent with a UV detector.
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Column: Phenomenex Kinetex C18, 2.6 µm, 4.6 x 100 mm.

Mobile Phase: A gradient of Mobile Phase A (Water with 0.1% Formic Acid) and Mobile

Phase B (Acetonitrile with 0.1% Formic Acid).

Gradient Program:

0-1 min: 5% B

1-15 min: 5% to 95% B

15-18 min: 95% B

18-18.1 min: 95% to 5% B

18.1-22 min: 5% B

Flow Rate: 0.8 mL/min

Column Temperature: 40°C

Detection Wavelength: 265 nm

Injection Volume: 10 µL

Data Analysis: The purity is calculated as the percentage of the main peak area relative to

the total peak area.

Chemical Identity by Mass Spectrometry (MS)
The chemical identity is confirmed by liquid chromatography-mass spectrometry (LC-MS) to

ensure the correct mass-to-charge ratio (m/z) of the molecule.

Instrumentation: Waters Xevo TQ-S micro Triple Quadrupole Mass Spectrometer with an

ACQUITY UPLC I-Class System or equivalent.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Data Acquisition: Full scan mode to determine the parent ion.
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Expected [M+H]⁺: m/z 433.7

Isotopic Purity Determination
Isotopic purity is determined by mass spectrometry to assess the percentage of the labeled

compound relative to its unlabeled counterpart. This is crucial for accurate quantification.

Instrumentation: High-resolution mass spectrometer (e.g., Orbitrap or TOF).

Method: The relative intensities of the mass signals corresponding to the labeled

(Ercalcitriol-13C,d3) and any unlabeled (Ercalcitriol) species are measured.

Calculation: Isotopic Purity (%) = [Intensity of Labeled / (Intensity of Labeled + Intensity of

Unlabeled)] x 100.

Visualizations
Certificate of Analysis (CoA) Structure
The following diagram illustrates the essential components of a typical Certificate of Analysis

for an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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